Cas no 156801-29-5 (Carbamic acid,(3-hydroxypropyl)-, 2-propenyl ester (9CI))

Carbamic acid, (3-hydroxypropyl)-, 2-propenyl ester (9CI) is a specialized organic compound with potential applications in polymer chemistry and crosslinking reactions. Its structure features both a carbamate group and a reactive 2-propenyl (allyl) ester, enabling participation in radical polymerization or thiol-ene click chemistry. The 3-hydroxypropyl moiety provides additional functionality for further derivatization or solubility modification. This compound may serve as a versatile intermediate in the synthesis of functionalized polymers, coatings, or adhesives, where controlled reactivity and tailored properties are required. Its bifunctional nature allows for selective modifications, making it useful in advanced material design. Handling should follow standard precautions for unsaturated esters and carbamate derivatives.
Carbamic acid,(3-hydroxypropyl)-, 2-propenyl ester (9CI) structure
156801-29-5 structure
Product Name:Carbamic acid,(3-hydroxypropyl)-, 2-propenyl ester (9CI)
CAS No:156801-29-5
MF:C7H13NO3
MW:159.183022260666
CID:107599
PubChem ID:329748197
Update Time:2025-11-06

Carbamic acid,(3-hydroxypropyl)-, 2-propenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(3-hydroxypropyl)-, 2-propenyl ester (9CI)
    • prop-2-enyl N-(3-hydroxypropyl)carbamate
    • 3-(Allyloxycarbonylamino)-1-propanol
    • Allyl N-(3-hydroxypropyl)carbamate
    • 3-(Allyloxycarbonylamino)-1-propanolpurum
    • (3-Hydroxypropyl)-carbamic acid allyl ester
    • 3-(ALLYLOXYCARBONYLAMINO)-1-PROPANOL PURUM 98%
    • DTXSID30408914
    • Allyl(3-hydroxypropyl)carbamate
    • SCHEMBL15809690
    • J-009342
    • 3-(Allyloxycarbonylamino)-1-propanol, >=97.0% (GC)
    • Allyl (3-hydroxypropyl)carbamate
    • 156801-29-5
    • A1-06113
    • (3-Hydroxy-propyl)-carbamic acid allyl ester
    • AKOS013153302
    • MDL: MFCD01862884
    • Inchi: 1S/C7H13NO3/c1-2-6-11-7(10)8-4-3-5-9/h2,9H,1,3-6H2,(H,8,10)
    • InChI Key: ZKLMTPLBEYYNKM-UHFFFAOYSA-N
    • SMILES: OCCCNC(=O)OCC=C

Computed Properties

  • Exact Mass: 159.09000
  • Monoisotopic Mass: 159.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • Density: 1.097 g/mL at 20 °C(lit.)
  • Boiling Point: 291.7°C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:228.2°F
    Degrees Celsius:109°C
  • Refractive Index: n20/D 1.472
  • PSA: 58.56000
  • LogP: 0.67190

Carbamic acid,(3-hydroxypropyl)-, 2-propenyl ester (9CI) Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26

Carbamic acid,(3-hydroxypropyl)-, 2-propenyl ester (9CI) Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Carbamic acid,(3-hydroxypropyl)-, 2-propenyl ester (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-238459-5 ml
3-(Allyloxycarbonylamino)-1-propanol,
156801-29-5
5 ml
¥1685.00 2023-09-05

Additional information on Carbamic acid,(3-hydroxypropyl)-, 2-propenyl ester (9CI)

Carbamic acid, (3-hydroxypropyl)-, 2-propenyl ester (9CI) and its Applications in Modern Chemical Biology

Carbamic acid, (3-hydroxypropyl)-, 2-propenyl ester (9CI) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, identified by its CAS number 156801-29-5, belongs to a class of molecules that exhibit promising characteristics for use in pharmaceutical research and development. The presence of both hydroxyl and ester functional groups in its molecular structure makes it a versatile intermediate in synthetic chemistry, offering a broad spectrum of possibilities for further derivatization and functionalization.

The compound's structure consists of a carbamic acid backbone substituted with a 3-hydroxypropyl group and an allyl ester moiety. This specific arrangement of functional groups imparts unique reactivity, making it an attractive candidate for various biochemical applications. In recent years, there has been growing interest in the development of novel bioactive molecules that can modulate biological pathways effectively. Carbamic acid derivatives have been extensively studied for their potential role in drug discovery, particularly due to their ability to interact with biological targets in a highly specific manner.

One of the most compelling aspects of Carbamic acid, (3-hydroxypropyl)-, 2-propenyl ester (9CI) is its potential as a building block for more complex molecules. The hydroxyl group provides a site for further chemical modifications, allowing researchers to tailor the compound's properties to specific needs. For instance, it can be used to synthesize analogs of known bioactive compounds or to develop entirely new molecules with tailored pharmacokinetic profiles. The ester functionality also offers opportunities for further derivatization, enabling the creation of esters or amides that may have enhanced solubility or stability.

Recent studies have highlighted the importance of carbamic acid derivatives in the development of enzyme inhibitors and receptor modulators. These compounds have shown promise in preclinical trials as potential treatments for various diseases, including inflammatory disorders and neurodegenerative conditions. The ability of Carbamic acid, (3-hydroxypropyl)-, 2-propenyl ester (9CI) to interact with biological targets at the molecular level makes it a valuable tool for researchers exploring new therapeutic strategies. Its unique structural features allow it to bind to proteins and enzymes with high selectivity, minimizing off-target effects and improving overall efficacy.

The synthesis of Carbamic acid, (3-hydroxypropyl)-, 2-propenyl ester (9CI) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to ensure high yields and purity, which are critical for pharmaceutical applications. Techniques such as catalytic hydrogenation, nucleophilic substitution, and condensation reactions are commonly employed in its preparation. These methods not only highlight the compound's synthetic utility but also demonstrate the advancements in chemical synthesis that are enabling the development of more complex bioactive molecules.

In addition to its synthetic significance, Carbamic acid derivatives have been explored for their role in materials science and nanotechnology. The unique properties of these compounds make them suitable candidates for applications in drug delivery systems and biomaterials. For example, they can be incorporated into polymers or nanoparticles to enhance their biocompatibility and functionality. This interdisciplinary approach is particularly promising for developing targeted therapies that can deliver drugs directly to affected tissues while minimizing systemic side effects.

The future prospects of Carbamic acid, (3-hydroxypropyl)-, 2-propenyl ester (9CI) are vast and multifaceted. As research continues to uncover new applications and therapeutic potentials, this compound is likely to play an increasingly important role in both academic research and industrial development. Its versatility as a synthetic intermediate and its potential as a bioactive molecule make it a cornerstone in the ongoing quest to develop innovative solutions for complex biological challenges.

The integration of computational chemistry and high-throughput screening techniques has further accelerated the discovery process for novel carbamic acid derivatives like Carbamic acid, (3-hydroxypropyl)-, 2-propenyl ester (9CI). These technologies enable researchers to predict the properties of new compounds with remarkable accuracy before they are synthesized experimentally. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods. As a result, there is an exponential increase in the number of novel derivatives being explored each year.

The environmental impact of chemical synthesis is also an important consideration when developing new compounds like Carbamic acid derivatives. Efforts are being made to optimize synthetic routes to minimize waste generation and reduce energy consumption. Green chemistry principles are being increasingly adopted by researchers worldwide to ensure that new molecules are developed sustainably while maintaining high standards of efficiency and yield.

In conclusion, Carbamic acid, (3-hydroxypropyl)-, 2-propenyl ester (9CI) represents a significant advancement in chemical biology with far-reaching implications for pharmaceutical research and development. Its unique structural features make it an invaluable tool for synthesizing complex bioactive molecules that can address unmet medical needs. As our understanding of biological systems continues to evolve at an unprecedented pace، this compound is poised to play a pivotal role in shaping the future landscape of drug discovery и therapeutic innovation.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd